molecular formula C8H8ClN3 B6202165 6-chloro-1,3-dimethyl-1H-pyrazolo[4,3-c]pyridine CAS No. 1555898-34-4

6-chloro-1,3-dimethyl-1H-pyrazolo[4,3-c]pyridine

Cat. No. B6202165
CAS RN: 1555898-34-4
M. Wt: 181.6
InChI Key:
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Description

6-chloro-1,3-dimethyl-1H-pyrazolo[4,3-c]pyridine is a chemical compound with the molecular formula C6H4ClN3. It is used as a pharmaceutical intermediate for laboratory research and development .


Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, including 6-chloro-1,3-dimethyl-1H-pyrazolo[4,3-c]pyridine, has been reported in the literature. The methods for synthesis are systematized according to the method to assemble the pyrazolopyridine system .


Molecular Structure Analysis

The molecular structure of 6-chloro-1,3-dimethyl-1H-pyrazolo[4,3-c]pyridine includes a pyrazolo[4,3-c]pyridine core with a chlorine atom at the 6-position and methyl groups at the 1 and 3 positions .


Physical And Chemical Properties Analysis

6-chloro-1,3-dimethyl-1H-pyrazolo[4,3-c]pyridine is a solid at room temperature. It has a molecular weight of 181.62 and its IUPAC name is 6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine .

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word “Warning”. It has hazard statements H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-1,3-dimethyl-1H-pyrazolo[4,3-c]pyridine involves the reaction of 3,5-dimethylpyrazole with 2-chloro-3-picoline in the presence of a base to form the intermediate 6-chloro-1,3-dimethylpyrazolo[4,3-c]pyridine. This intermediate is then treated with a chlorinating agent to yield the final product.", "Starting Materials": [ "3,5-dimethylpyrazole", "2-chloro-3-picoline", "Base", "Chlorinating agent" ], "Reaction": [ "Step 1: 3,5-dimethylpyrazole is reacted with 2-chloro-3-picoline in the presence of a base to form the intermediate 6-chloro-1,3-dimethylpyrazolo[4,3-c]pyridine.", "Step 2: The intermediate is then treated with a chlorinating agent, such as thionyl chloride or phosphorus pentachloride, to yield the final product, 6-chloro-1,3-dimethyl-1H-pyrazolo[4,3-c]pyridine." ] }

CAS RN

1555898-34-4

Molecular Formula

C8H8ClN3

Molecular Weight

181.6

Purity

95

Origin of Product

United States

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